Cas no 18603-43-5 (1,2-distearoyl-sn-glycero-3-phosphocholine dihydrate)
18603-43-5 structure
Product Name:1,2-distearoyl-sn-glycero-3-phosphocholine dihydrate
CAS No:18603-43-5
MF:C44H92NO10P
MW:826.175756454468
CID:907330
PubChem ID:91873518
Update Time:2025-04-19
1,2-distearoyl-sn-glycero-3-phosphocholine dihydrate Chemical and Physical Properties
Names and Identifiers
-
- 1,2-distearoyl-sn-glycero-3-phosphocholine dihydrate
- L-b,g-Distearoyl-a-Lecithin
- L-BETA,GAMMA-DISTEAROYL-ALPHA-LECITHIN DIHYDRATE
- 3-SN-PHOSPHATIDYLCHOLINE, 1,2-DISTEAROYL DIHYDRATE
- [(2R)-2,3-di(octadecanoyloxy)propyl] 2-(trimethylazaniumyl)ethyl phosphate;dihydrate
- DL-alpha-lecithin-b,g-distearoyl
- 18603-43-5
- (R)-2,3-bis(stearoyloxy)propyl 2-(trimethylammonio)ethyl phosphate dihydrate
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- Inchi: 1S/C44H88NO8P.2H2O/c1-6-8-10-12-14-16-18-20-22-24-26-28-30-32-34-36-43(46)50-40-42(41-52-54(48,49)51-39-38-45(3,4)5)53-44(47)37-35-33-31-29-27-25-23-21-19-17-15-13-11-9-7-2;;/h42H,6-41H2,1-5H3;2*1H2/t42-;;/m1../s1
- InChI Key: VHRFFOPIZMXKSG-YHZVPMRTSA-N
- SMILES: P(=O)([O-])(OC[C@@H](COC(CCCCCCCCCCCCCCCCC)=O)OC(CCCCCCCCCCCCCCCCC)=O)OCC[N+](C)(C)C.O.O
Computed Properties
- Exact Mass: 825.64588513g/mol
- Monoisotopic Mass: 825.64588513g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 56
- Rotatable Bond Count: 44
- Complexity: 888
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 113Ų
1,2-distearoyl-sn-glycero-3-phosphocholine dihydrate Related Literature
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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